Cas no 37875-09-5 ( )

• Product name: &nbsp
• CAS No: 37875-09-5
• MF: C₁₄H₂₉NO₄S
• MW: 307.449363470078
• CID: 922732
• PubChem ID: 54612372

  Chemical and Physical Properties

Names and Identifiers

• 4-(cycloheptylmethyl)cyclohexan-1-amine,sulfuric acid
• Sulfuric acid--4-(cycloheptylmethyl)cyclohexan-1-amine (1/1)
• NSC169015
• NSC-169015
• 37875-09-5
• DTXSID00715541
•  

• Inchi： InChI=1S/C14H27N.H2O4S/c15-14-9-7-13(8-10-14)11-12-5-3-1-2-4-6-12;1-5(2,3)4/h12-14H,1-11,15H2;(H2,1,2,3,4)
• InChI Key： PCEUCQREZBPXPY-UHFFFAOYSA-N
• SMILES： C1CCCC(CC1)CC2CCC(CC2)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 307.18172958g/mol
• Monoisotopic Mass: 307.18172958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų